Cas no 60380-39-4 (1,3-Dithiane, 2-(1,3,6-cycloheptatrien-1-yl)-)

• Product Name: 1,3-Dithiane, 2-(1,3,6-cycloheptatrien-1-yl)-
• CAS No: 60380-39-4
• MF: C₁₁H₁₄S₂
• MW: 210.358860492706
• CID: 497876
• PubChem ID: 13012013
• Update Time: 2025-04-19

1,3-Dithiane, 2-(1,3,6-cycloheptatrien-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane, 2-(1,3,6-cycloheptatrien-1-yl)-
• 2-cyclohepta-1,3,6-trien-1-yl-1,3-dithiane

• Inchi： 1S/C11H14S2/c1-2-4-7-10(6-3-1)11-12-8-5-9-13-11/h1,3-4,6-7,11H,2,5,8-9H2
• InChI Key： PISNRGBTUYISAD-UHFFFAOYSA-N
• SMILES： S1CCCSC1C1=CC=CCC=C1

Computed Properties

• Exact Mass: 210.05382
• Monoisotopic Mass: 210.05369279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithianes Dithianes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithianes